(2E)-3-(oxolan-2-yl)prop-2-enoic acid
Overview
Description
(2E)-3-(oxolan-2-yl)prop-2-enoic acid, also known as oxalacetic acid, is a carboxylic acid found in both plants and animals. It is an important intermediate in the tricarboxylic acid cycle (TCA cycle) and is involved in the synthesis of glucose and other metabolic processes. Oxalacetic acid is a key component of the citric acid cycle and is involved in the breakdown of carbohydrates, proteins, and fats. It is also essential for the production of energy in the form of ATP. Oxalacetic acid is an important component of many metabolic pathways and is involved in the regulation of cellular processes such as respiration and fermentation.
Scientific Research Applications
Oxalacetic acid is a useful tool for researchers studying metabolic pathways. It can be used to measure the rate of metabolic processes, such as the rate of respiration and fermentation. Oxalacetic acid can also be used to study the regulation of cellular processes, such as the regulation of gene expression. Additionally, (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid can be used to study the effects of drugs on metabolic pathways.
Mechanism of Action
Oxalacetic acid is an intermediate in the TCA cycle. It is formed when acetic acid is oxidized by the enzyme aconitase. Oxalacetic acid is then converted to citrate by the enzyme citrate synthase. Citrate is then oxidized to isocitrate by the enzyme isocitrate dehydrogenase. Isocitrate is then converted to α-ketoglutarate by the enzyme α-ketoglutarate dehydrogenase. α-Ketoglutarate is then converted to succinyl-CoA by the enzyme succinyl-CoA synthase. Succinyl-CoA is then converted to succinate by the enzyme succinate dehydrogenase. Succinate is then converted to fumarate by the enzyme fumarase. Fumarate is then converted to malate by the enzyme malate dehydrogenase. Malate is then oxidized to oxaloacetate by the enzyme oxaloacetate dehydrogenase. Oxaloacetate is then converted back to (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid by the enzyme aconitase.
Biochemical and Physiological Effects
Oxalacetic acid is involved in several biochemical and physiological processes. It is involved in the production of energy in the form of ATP, as well as in the synthesis of glucose from other compounds. Oxalacetic acid is also involved in the breakdown of carbohydrates, proteins, and fats. Additionally, (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid is involved in the regulation of cellular processes such as respiration and fermentation.
Advantages and Limitations for Lab Experiments
Oxalacetic acid is a useful tool for researchers studying metabolic pathways. It is relatively easy to synthesize and can be monitored using simple laboratory techniques. Additionally, (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid is an important intermediate in the TCA cycle, making it an important tool for studying the regulation of cellular processes. However, (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid is not stable at high temperatures, so it must be handled carefully and stored at low temperatures.
Future Directions
1. Further research into the role of (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid in metabolic pathways and the regulation of cellular processes.
2. Development of new methods for synthesizing (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid.
3. Investigation of the effects of (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid on other metabolic pathways.
4. Development of new methods for measuring the rate of metabolic processes.
5. Investigation of the effects of drugs on the metabolism of (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid.
6. Investigation of the effects of (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid on gene expression.
7. Development of new methods for using (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid in drug screening.
8. Investigation of the effects of (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid on the immune system.
9. Development of new methods for using (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid in the treatment of metabolic diseases.
10. Investigation of the effects of (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid on cancer cells.
Synthesis Methods
Oxalacetic acid can be synthesized from oxalic acid and acetic acid. Oxalic acid is reacted with acetic acid in the presence of an acid catalyst such as sulfuric acid. The reaction produces (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid and water. The reaction is exothermic and proceeds at a temperature of 50-60°C. The reaction can be monitored by measuring the amount of (2E)-3-(oxolan-2-yl)prop-2-enoic acid acid produced. The reaction is usually complete within a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(oxolan-2-yl)prop-2-enoic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a carbon-carbon double bond and the introduction of a carboxylic acid functional group.", "Starting Materials": [ "2-bromo-3-hydroxypropene", "oxirane", "sodium hydroxide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium chloride", "sodium sulfate", "methanol", "diethyl ether", "water" ], "Reaction": [ { "Step 1": "2-bromo-3-hydroxypropene is reacted with sodium hydroxide to form (2E)-3-bromo-2-propen-1-ol." }, { "Step 2": "(2E)-3-bromo-2-propen-1-ol is reacted with sodium borohydride in methanol to form (2E)-3-hydroxyprop-2-en-1-ol." }, { "Step 3": "(2E)-3-hydroxyprop-2-en-1-ol is reacted with oxirane in the presence of acetic acid to form (2E)-3-(oxiran-2-yl)prop-2-en-1-ol." }, { "Step 4": "(2E)-3-(oxiran-2-yl)prop-2-en-1-ol is reacted with hydrochloric acid to form (2E)-3-(oxiran-2-yl)prop-2-enyl chloride." }, { "Step 5": "(2E)-3-(oxiran-2-yl)prop-2-enyl chloride is reacted with sodium hydroxide to form (2E)-3-(oxolan-2-yl)prop-2-en-1-ol." }, { "Step 6": "(2E)-3-(oxolan-2-yl)prop-2-en-1-ol is oxidized with sodium chlorite in the presence of acetic acid to form (2E)-3-(oxolan-2-yl)prop-2-enoic acid." }, { "Step 7": "The final product is purified by recrystallization from diethyl ether and drying over sodium sulfate." } ] } | |
CAS RN |
124891-24-3 |
Product Name |
(2E)-3-(oxolan-2-yl)prop-2-enoic acid |
Molecular Formula |
C7H10O3 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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